N-(3,5-dimethylphenyl)-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)propanamide

• IUPAC Name: N-(3,5-dimethylphenyl)-3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)propanamide
• InChI: InChI=1S/C18H19N3O3S/c1-12-9-13(2)11-14(10-12)19-18(22)8-7-17-20-15-5-3-4-6-16(15)25(23,24)21-17/h3-6,9-11H,7-8H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: CVMANDJVUKCYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CCC2=NS(=O)(=O)C3=CC=CC=C3N2)C
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

N-(3,5-dimethylphenyl)-3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)propanamide, also known as DB844, is a synthetic compound that has been studied for its potential as an antifungal agent. DB844 belongs to the class of benzothiadiazine derivatives, which have been shown to have antifungal, antibacterial, and antiviral properties.

Scientific Research Applications

Toxicological Evaluation and Safety Assessment

One study conducted a toxicological evaluation of structurally related flavors with modifying properties, assessing their safety for use in food and beverage applications. These compounds exhibited minimal oxidative metabolism, poor absorption, rapid elimination, and no genotoxic concerns in vitro and in rat pharmacokinetic studies. Subchronic oral toxicity studies in rats identified no-observed-adverse-effect-levels (NOAELs), indicating their safety at certain dosages for food application purposes (Arthur et al., 2015).

Herbicidal Activity

Another study focused on the crystal structure and herbicidal activity of a compound with a similar thiadiazinyl moiety. The compound was synthesized with a good yield and demonstrated effective herbicidal activity, highlighting the potential of such compounds in agricultural applications (Liu et al., 2008).

Synthesis of Novel Derivatives for Antimicrobial and Anti-inflammatory Activities

Research on the synthesis of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety explored their antimicrobial and anti-inflammatory potential. These compounds, synthesized through multi-component cyclo-condensation reactions, were evaluated for their antibacterial and antifungal activities, showing promise as new therapeutic agents (Kendre et al., 2015).

Neuroprotective Agents for Alzheimer's Disease

N-acylaminophenothiazines, structurally related to the query compound, were investigated for their neuroprotective properties and potential treatment of Alzheimer's disease. These compounds selectively inhibited butyrylcholinesterase, protected neurons against oxidative damage, showed low toxicity, and had the ability to penetrate the central nervous system (CNS), making them candidates for Alzheimer's disease therapy (González-Muñoz et al., 2011).

Synthesis and Evaluation of Antioxidant and Antibacterial Activities

A series of N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides were synthesized and evaluated for their antioxidant and antibacterial activities. Starting from saccharine, these compounds were prepared through a series of reactions, highlighting the versatility of thiadiazinyl compounds in synthesizing biologically active molecules (Ahmad et al., 2010).